Cas no 1003993-02-9 (3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-oxopropanenitrile)

• Product Name: 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-oxopropanenitrile
• CAS No: 1003993-02-9
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• MDL: MFCD06740564
• CID: 3060448
• PubChem ID: 7172232
• Update Time: 2025-10-28

3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-3-oxo-propionitrile
• 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-oxopropanenitrile
• STK350245
• 1003993-02-9
• AKOS000314386
• 3-(1-ethyl-3-methylpyrazol-4-yl)-3-oxopropanenitrile
• CS-0298367
• BBL040372
• EN300-230312
• 2-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-2-OXOETHYL CYANIDE

• MDL： MFCD06740564
• Inchi： 1S/C9H11N3O/c1-3-12-6-8(7(2)11-12)9(13)4-5-10/h6H,3-4H2,1-2H3
• InChI Key： JRKFADHZJKUUBY-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1=CN(CC)N=C1C

Computed Properties

• Exact Mass: 177.090211983Da
• Monoisotopic Mass: 177.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-oxopropanenitrile

3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-3-oxopropanenitrile: A Comprehensive Overview

3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-3-oxopropanenitrile, identified by the CAS number 1003993-02-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features, which include a pyrazole ring and a nitrile group, making it a versatile molecule with potential applications in drug design and material science.

The molecular structure of 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-3-oxopropanenitrile consists of a pyrazole moiety, which is a five-membered aromatic ring containing two nitrogen atoms. The substitution pattern on the pyrazole ring includes an ethyl group at position 1 and a methyl group at position 3, contributing to the molecule's stability and reactivity. The presence of the nitrile group at position 4 further enhances the compound's functional diversity, enabling it to participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a building block in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The pyrazole ring, known for its pharmacological activity, serves as a key structural element in many drugs, including antifungal and antiviral agents. The integration of the nitrile group into this structure has been shown to enhance the compound's bioavailability and selectivity, making it a promising candidate for further investigation.

In addition to its pharmaceutical applications, 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-3-oxopropanenitrile has also been studied for its role in material science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in the development of conductive polymers or advanced materials for energy storage devices. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, facilitating its use in large-scale applications.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic pathways, including nucleophilic substitution reactions and cyclization processes, to achieve the desired product with minimal by-products. These advancements have not only improved the scalability of production but also opened new avenues for exploring related compounds with similar structural features.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-3 oxopropanenitrile is crucial for assessing its safety and sustainability. Recent studies have focused on evaluating its biodegradability under various environmental conditions, with promising results indicating that it can undergo microbial degradation under aerobic conditions. This information is essential for ensuring responsible use and disposal of this compound in industrial and research settings.

In conclusion, 3-(1-Ethyl - 3 - methyl - 1H - pyrazol - 4 - yl) - 3 - oxopropanenitrile, CAS No. 1003993 - 02 - 9, represents a valuable addition to the arsenal of chemical compounds with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key molecule for future innovations in drug development, material science, and environmental chemistry.